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Compound of Interest

Compound Name: Santene

Cat. No.: B3343431 Get Quote

For researchers, scientists, and drug development professionals handling Santene (CAS No.

529-16-8), a bicyclic monoterpene, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility.[1][2][3] While specific disposal guidelines for

Santene are not readily available, established procedures for hydrocarbon solvents provide a

framework for its safe management.[4][5][6] This guide outlines the essential steps and safety

precautions for the proper disposal of Santene waste.

Chemical and Physical Properties of Santene
A clear understanding of Santene's properties is fundamental to its safe handling and disposal.

Property Value

CAS Number 529-16-8

Molecular Formula C9H14

Molecular Weight 122.21 g/mol

Appearance Not specified, but likely a liquid

Flash Point 82.00 °F (27.78 °C) (TCC)[7]

Boiling Point 140-141 °C

Solubility Insoluble in water
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Santene Disposal Workflow
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of Santene waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3343431?utm_src=pdf-body
https://www.benchchem.com/product/b3343431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Santene Disposal Workflow

Santene Disposal Workflow

Identify Santene Waste

Segregate from other chemical waste

Select appropriate waste container
(leak-proof, compatible material)

Label container clearly:
'Hazardous Waste - Santene'

Store in a designated, well-ventilated,
and secure area

Arrange for disposal by a
licensed hazardous waste contractor
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Santene Spill Response Protocol

Santene Spill Response Protocol

Santene Spill Occurs

Evacuate non-essential personnel
and ensure ventilation

Don appropriate PPE

Assess spill size

Contain and absorb with
inert material

Small

Contact EHS/Emergency Response

Large

Collect waste in a labeled
hazardous waste container

Report the incident

Decontaminate spill area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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